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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing ZD 7155, a potent and
selective antagonist of the Angiotensin Il Type 1 (AT1) receptor, in cellular signaling studies.
Detailed protocols for key experiments are provided to facilitate the investigation of Angiotensin
Il (Ang 1) pathway blockade.

Introduction

Angiotensin Il is a crucial octapeptide hormone in the renin-angiotensin system (RAS), playing
a significant role in blood pressure regulation and the pathophysiology of cardiovascular
diseases.[1] Its effects are primarily mediated through the G protein-coupled AT1 receptor.[2]
ZD 7155 is a selective, non-peptide competitive antagonist for the AT1 receptor, demonstrating
higher potency and a longer duration of action compared to the prototype antagonist, losartan.
[2][3] These characteristics make ZD 7155 a valuable tool for in vitro studies aimed at
understanding the physiological and pathological roles of Ang Il signaling.

Mechanism of Action
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ZD 7155 selectively binds to the AT1 receptor, competitively inhibiting the binding of
Angiotensin II. This blockade prevents the conformational change in the receptor that is
necessary for the activation of downstream signaling cascades. The primary signaling pathway
initiated by Ang Il binding to the AT1 receptor involves the activation of Gg/11 proteins, leading
to the stimulation of phospholipase C (PLC). PLC then catalyzes the hydrolysis of
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol
(DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein
kinase C (PKC).[2] By blocking the initial binding of Ang Il, ZD 7155 effectively inhibits this
entire cascade.

Data Presentation

The inhibitory potency of ZD 7155 is typically quantified by its half-maximal inhibitory
concentration (IC50), which represents the concentration of the antagonist required to inhibit
50% of the specific binding of a radiolabeled ligand or to block 50% of the functional response
induced by an agonist.

Parameter Cell Line/Tissue Value (nM) Assay Type
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Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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